Cas no 2228695-19-8 (1-{1-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228695-19-8
• MF: C₁₃H₁₄F₃N
• MW: 241.252173900604
• CID: 6219366
• PubChem ID: 165850575
• Update Time: 2025-05-26

1-{1-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
• 1-{1-[3-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine
• EN300-1944561
• 2228695-19-8

• Inchi： 1S/C13H14F3N/c14-13(15,16)10-3-1-2-9(8-10)11(4-5-11)12(17)6-7-12/h1-3,8H,4-7,17H2
• InChI Key： PNYHHEGNLMGTRG-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1(CC1)C1(CC1)N)(F)F

Computed Properties

• Exact Mass: 241.10783394g/mol
• Monoisotopic Mass: 241.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-3-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine

1-{1-[3-(Trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 2228695-19-8, commonly referred to as 1-{1-[3-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique bicyclic structure, which consists of two cyclopropane rings connected through an amine group. The presence of a trifluoromethyl substituent on the phenyl ring further enhances its chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-{1-[3-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine in drug discovery. Its compact structure and rigid geometry make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. Researchers have reported that this compound exhibits promising activity in preliminary assays targeting neurodegenerative diseases and cancer. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the molecule, thereby influencing its bioactivity.

In addition to its pharmacological applications, 1-{1-[3-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine has also been explored in materials science. Its rigid structure and high stability make it a potential candidate for use in advanced materials such as polymers and nanomaterials. Recent research has demonstrated that this compound can be incorporated into polymer matrices to enhance mechanical properties without compromising flexibility. This dual functionality underscores its versatility as a building block in both chemical and materials research.

The synthesis of 1-{1-[3-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropane rings through ring-closing metathesis and the introduction of the trifluoromethyl group via electrophilic substitution. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale applications.

From a structural perspective, 1-{1-[3-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine exhibits interesting electronic properties due to the conjugation between the cyclopropane rings and the amine group. This conjugation not only influences its reactivity but also contributes to its stability under various chemical conditions. Computational studies have revealed that the molecule's electronic structure is highly sensitive to environmental factors, such as solvent polarity and temperature, which further highlights its potential for use in stimuli-responsive materials.

In conclusion, 1-{1-[3-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine (CAS No. 2228695-19-8) is a versatile compound with a wide range of applications in chemistry, pharmacology, and materials science. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development.